Cas no 1696904-79-6 (tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate
• CAS No: 1696904-79-6
• MF: C₁₄H₂₆INO₃
• MW: 383.265616893768
• CID: 6275876
• PubChem ID: 114772139
• Update Time: 2025-06-08

tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate
• EN300-1135904
• 1696904-79-6

• Inchi： 1S/C14H26INO3/c1-11(2)18-14(9-15)7-6-8-16(10-14)12(17)19-13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： ULTQZEOOLHWRRF-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC(C)C

Computed Properties

• Exact Mass: 383.09574g/mol
• Monoisotopic Mass: 383.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate (CAS No. 1696904-79-6)

Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate, a compound with the CAS number 1696904-79-6, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both an iodomethyl group and a propan-2-yloxy substituent, make it a valuable intermediate in the synthesis of more complex pharmacological agents.

The< strong>nomenclature of this compound provides a clear indication of its chemical composition and functional groups. The "tert-butyl" moiety suggests the presence of a tertiary butyl group, which is known for its steric hindrance properties. This can influence the reactivity and binding affinity of the molecule when interacting with biological targets. The "3-(iodomethyl)" part indicates the presence of an iodomethyl group at the third position of the piperidine ring, which is a common handle for further functionalization via cross-coupling reactions. Finally, the "3-(propan-2-yloxy)" substituent introduces a propan-2-yloxy group at the same position, adding another layer of complexity and potential for diverse biological interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various neurological and psychiatric disorders. Piperidine derivatives have emerged as a promising class of compounds due to their ability to modulate neurotransmitter systems effectively. The specific combination of functional groups in Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate makes it an intriguing candidate for further exploration in this context. For instance, the iodomethyl group can be readily converted into other functional moieties using palladium-catalyzed cross-coupling reactions, allowing for the rapid diversification of the molecular structure.

One of the most exciting aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural framework of Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate provides a versatile platform for designing molecules that can selectively inhibit specific kinases. This has been particularly relevant in recent studies aimed at developing treatments for cancers and inflammatory diseases.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability. The presence of both hydrophobic and hydrophilic moieties in Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate suggests that it may exhibit balanced physicochemical properties, making it suitable for oral administration or other routes of delivery. Additionally, the tertiary butyl group can enhance lipophilicity, which is often beneficial for crossing biological membranes.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the iodomethyl and propan-2-yloxy groups onto the piperidine core. Transition metal catalysts, such as palladium complexes, are frequently employed to facilitate these transformations efficiently. The use of such catalysts not only improves reaction rates but also allows for greater selectivity, minimizing unwanted side products.

In conclusion, Tert-butyl 3-(iodomethyl)-3-(propan-2-yloxy)piperidine-1-carboxylate (CAS No. 1696904-79-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in the synthesis of biologically active molecules underscores its importance in drug discovery efforts aimed at treating neurological disorders, cancers, and other diseases. As research continues to uncover new ways to leverage this compound's potential, it is likely to remain a cornerstone in future pharmacological developments.